Cas no 891105-70-7 (N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891105-70-7
• MF: C₁₉H₁₅FN₆OS
• MW: 394.425404787064
• CID: 6256194
• PubChem ID: 7531990
• Update Time: 2025-05-25

N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• AKOS024654265
• 891105-70-7
• N-(3-fluoro-4-methylphenyl)-2-((6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• F2507-0306
• N-(3-fluoro-4-methylphenyl)-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• AB00678581-01
• N-(3-fluoro-4-methylphenyl)-2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide

• Inchi： 1S/C19H15FN6OS/c1-12-5-6-13(10-14(12)20)22-18(27)11-28-19-24-23-17-8-7-16(25-26(17)19)15-4-2-3-9-21-15/h2-10H,11H2,1H3,(H,22,27)
• InChI Key： CMRCNBVPTFIYIC-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=C(C=1)F)=O)C1=NN=C2C=CC(C3C=CC=CN=3)=NN21

Computed Properties

• Exact Mass: 394.10120846g/mol
• Monoisotopic Mass: 394.10120846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Comprehensive Analysis of N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS 891105-70-7)

In the realm of pharmaceutical and agrochemical research, N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS 891105-70-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate heterocyclic structure, combines a pyridinyl moiety with a triazolopyridazine core, linked via a thioether bridge to an acetamide group. Such structural complexity underscores its potential in modulating biological targets, particularly in kinase inhibition and enzyme regulation.

The growing demand for small-molecule therapeutics and agrochemical innovations has propelled research into compounds like CAS 891105-70-7. Recent studies highlight its relevance in addressing drug-resistant pathogens and crop protection, aligning with global trends toward sustainable agriculture and precision medicine. Researchers are particularly intrigued by its structure-activity relationship (SAR), which suggests tunable selectivity for specific biological pathways.

From a synthetic chemistry perspective, the compound’s sulfanylacetamide linkage offers a versatile handle for derivatization, enabling the development of analogs with enhanced pharmacokinetic properties. This adaptability is critical for optimizing bioavailability and target engagement, key concerns in modern drug discovery. Computational modeling studies further predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles, though empirical validation remains ongoing.

Industry stakeholders frequently search for CAS 891105-70-7 suppliers, synthetic protocols, and applications in oncology or plant disease management. These queries reflect the compound’s dual utility in human health and agriculture. Notably, its triazolopyridazine scaffold shares homology with known ATP-competitive inhibitors, sparking interest in its potential for kinase-targeted therapies—a hot topic in cancer research.

Environmental and regulatory considerations also shape discussions around CAS 891105-70-7. Its fluorinated aromatic component necessitates evaluation of ecological persistence, while its low mammalian toxicity (predicted) aligns with greener chemistry initiatives. Such attributes make it a candidate for integrated pest management (IPM) systems, addressing consumer demand for reduced pesticide residues.

In summary, N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide represents a multifaceted tool for researchers tackling challenges in drug development and sustainable agriculture. Its structural novelty and mechanistic versatility position it at the intersection of cutting-edge science and practical applications, warranting continued exploration.